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Compound of Interest

Compound Name: 3-Bromo-2,6-dimethylaniline

Cat. No.: B2819372 Get Quote

An In-depth Technical Guide to 3-Bromo-2,6-dimethylaniline: Properties, Synthesis, and

Applications

Authored by: A Senior Application Scientist
This guide provides a comprehensive overview of 3-Bromo-2,6-dimethylaniline, a key

intermediate in the synthesis of pharmaceuticals, agrochemicals, and other complex organic

molecules. Designed for researchers, chemists, and professionals in drug development, this

document delves into its core physical and chemical properties, reactivity, synthesis

considerations, and safety protocols, offering field-proven insights to support laboratory and

scale-up operations.

Molecular Identity and Structural Characteristics
3-Bromo-2,6-dimethylaniline is an aromatic amine distinguished by a bromine substituent at

the meta-position relative to the amino group, and two methyl groups ortho to the amine. This

specific substitution pattern dictates its unique reactivity and steric profile.

IUPAC Name: 3-bromo-2,6-dimethylaniline[1]

CAS Number: 53874-26-3[1][2][3][4]

Molecular Formula: C₈H₁₀BrN[1][2][5]

Synonyms: 3-Bromo-2,6-dimethyl-phenylamine, Benzenamine, 3-bromo-2,6-dimethyl-[1]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b2819372?utm_src=pdf-interest
https://www.benchchem.com/product/b2819372?utm_src=pdf-body
https://www.benchchem.com/product/b2819372?utm_src=pdf-body
https://www.benchchem.com/product/b2819372?utm_src=pdf-body
https://www.benchchem.com/product/b2819372?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/53874-26-3
https://pubchem.ncbi.nlm.nih.gov/compound/53874-26-3
https://www.myskinrecipes.com/shop/en/halogenated-aniline-derivatives/117939--3-bromo-26-dimethylaniline.html
https://www.achemblock.com/m15288-3-bromo-2-6-dimethylaniline.html
https://danabiosci.com/products/cs-0139912
https://pubchem.ncbi.nlm.nih.gov/compound/53874-26-3
https://www.myskinrecipes.com/shop/en/halogenated-aniline-derivatives/117939--3-bromo-26-dimethylaniline.html
https://www.chemscene.com/53874-26-3.html
https://pubchem.ncbi.nlm.nih.gov/compound/53874-26-3
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2819372?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Molecular Structure Representations:

SMILES: CC1=C(C(=C(C=C1)Br)C)N[1]

InChI: InChI=1S/C8H10BrN/c1-5-3-4-7(9)6(2)8(5)10/h3-4H,10H2,1-2H3[1]

InChIKey: HRRMPGSFIAVSNM-UHFFFAOYSA-N[1][6]

Caption: Chemical structure of 3-Bromo-2,6-dimethylaniline.

Physicochemical Properties
The physical properties of 3-Bromo-2,6-dimethylaniline are critical for determining

appropriate solvents, reaction temperatures, and purification methods. A summary of its key

properties is presented below.

Property Value Source(s)

Molecular Weight 200.08 g/mol [1][2][5]

Boiling Point 273.7±35.0°C at 760 mmHg [2]

Appearance

Data not consistently available;

related bromo-dimethylanilines

are solids or liquids.

[7][8]

Topological Polar Surface Area

(TPSA)
26.02 Å² [6]

LogP (Consensus) ~2.7 [1][6]

Storage

Room temperature, away from

light, under an inert

atmosphere.

[2][3]

Chemical Profile and Reactivity Insights
3-Bromo-2,6-dimethylaniline is a versatile building block in organic synthesis, primarily due to

the reactivity of its amino and bromo functional groups.
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Nucleophilic Amine: The amino group can act as a nucleophile in various reactions, such as

acylation, alkylation, and the formation of Schiff bases. The presence of two ortho methyl

groups provides significant steric hindrance, which can influence the regioselectivity and rate

of reactions at the nitrogen atom.

Aryl Bromide: The bromine atom is a key functional group for cross-coupling reactions. It

readily participates in palladium-catalyzed reactions like Suzuki, Heck, and Buchwald-

Hartwig aminations, allowing for the introduction of a wide range of substituents at the 3-

position of the aniline ring.

Synthetic Intermediate: This compound is crucial in the production of various

pharmaceuticals and agrochemicals.[2] Its structure enables the strategic introduction of

additional functional groups, making it a valuable component in the development of Active

Pharmaceutical Ingredients (APIs).[2] It is also utilized in the synthesis of dyes and

pigments.[2]

Synthesis Strategy and Mechanistic Considerations
The synthesis of brominated 2,6-dimethylaniline isomers is highly dependent on the reaction

conditions, particularly the acidity of the medium. This provides a clear example of how

experimental parameters can be manipulated to control regioselectivity.

The bromination of 2,6-dimethylaniline can yield different isomers:

In Glacial Acetic Acid: The reaction predominantly yields 4-bromo-2,6-dimethylaniline.[9][10]

In Strongly Acidic Medium (e.g., H₂SO₄): The reaction favors the formation of 3-bromo-2,6-
dimethylaniline.[9][10] This is a critical insight for any researcher aiming to synthesize this

specific isomer. The acidity of the medium influences the electronic properties of the aniline

ring, thereby directing the electrophilic bromine to the meta-position.
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Caption: Regioselective Bromination of 2,6-Dimethylaniline.

Conceptual Experimental Protocol: Synthesis of 3-
Bromo-2,6-dimethylaniline
The following protocol is based on the established principles of aniline bromination in acidic

media.

Aniline Salt Formation: Dissolve 2,6-dimethylaniline in a strong acid, such as concentrated

sulfuric acid, under cooling to form the anilinium salt. This deactivates the ring and directs

substitution to the meta-position.

Bromination: Slowly add a solution of bromine in the same strong acid to the reaction

mixture, maintaining a low temperature (e.g., 0-5 °C) to control the reaction rate and

minimize side-product formation.

Reaction Monitoring: Monitor the reaction progress using an appropriate technique, such as

Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC),

until the starting material is consumed.

Work-up: Carefully pour the reaction mixture onto crushed ice to precipitate the product as a

salt.
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Neutralization and Extraction: Neutralize the aqueous solution with a base (e.g., NaOH or

NaHCO₃) to deprotonate the aniline and liberate the free base. Extract the product into a

suitable organic solvent (e.g., dichloromethane or ethyl acetate).

Purification: Wash the organic layer with brine, dry it over an anhydrous salt (e.g., Na₂SO₄),

and concentrate it under reduced pressure. The crude product can then be purified by

column chromatography or recrystallization to yield pure 3-Bromo-2,6-dimethylaniline.

Safety, Handling, and Storage
Proper handling of 3-Bromo-2,6-dimethylaniline is essential to ensure laboratory safety. The

following information is synthesized from available safety data sheets for closely related

compounds.

Hazard Classification: While specific data for the 3-bromo isomer is limited, related

brominated anilines are classified as harmful if swallowed, in contact with skin, or if inhaled.

[11] They can cause skin and serious eye irritation.[3][7][11]

GHS Pictograms (Anticipated based on related compounds):

Precautionary Statements:

Prevention: Avoid breathing dust, fumes, or vapors. Wash skin thoroughly after handling.

Wear protective gloves, eye protection, and face protection.[3][8]

Response:

IF ON SKIN: Wash with plenty of soap and water.[7][8]

IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.[7][8]

IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel unwell.[7][8]

IF INHALED: Remove person to fresh air and keep comfortable for breathing.[7][8]

Storage: Store in a well-ventilated place. Keep the container tightly closed in a dry, cool

place.[7][8]
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Disposal: Dispose of contents/container to an approved waste disposal plant.[7][8]

Conclusion
3-Bromo-2,6-dimethylaniline is a strategically important chemical intermediate whose utility is

defined by its unique substitution pattern. A thorough understanding of its physicochemical

properties, reactivity, and the nuances of its synthesis—particularly the influence of reaction

conditions on isomeric outcomes—is paramount for its effective and safe use in research and

development. This guide provides the foundational knowledge and practical insights required

for scientists and professionals to leverage this versatile molecule in the creation of novel

chemical entities.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [physical and chemical properties of 3-Bromo-2,6-
dimethylaniline]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2819372#physical-and-chemical-properties-of-3-
bromo-2-6-dimethylaniline]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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